Cas no 1909306-48-4 (2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride)

• Product Name: 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride
• CAS No: 1909306-48-4
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• MDL: MFCD29047269
• CID: 4628496
• PubChem ID: 121552800
• Update Time: 2025-11-02

2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-thia-7-azaspiro[4.5]decane 2,2-dioxide hydrochloride
• 2lambda6-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride
• 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride
• SCHEMBL25223718
• E?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride
• 2-Thia-7-azaspiro[4.5]decane2,2-dioxidehydrochloride
• PS-18045
• 2
• EN300-247036
• 2-THIA-7-AZASPIRO[4.5]DECANE 2,2-DIOXIDE HCL
• MFCD29047269
• Z2235821009
• 2??-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride
• AT24832
• 2-Thia-7-aZaspiro[4.5]decane-2,2-dione hydrochloride
• SY207607
• 2lambda6-thia-9-azaspiro[4.5]decane 2,2-dioxide;hydrochloride
• 1909306-48-4

• MDL： MFCD29047269
• Inchi： 1S/C8H15NO2S.ClH/c10-12(11)5-3-8(7-12)2-1-4-9-6-8;/h9H,1-7H2;1H
• InChI Key： WDTJHTVIXMEXSR-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CCS1(=O)=O.[H]Cl

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride

Exploring the Versatile Applications of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride (CAS No. 1909306-48-4)

In the ever-evolving landscape of pharmaceutical and chemical research, 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride (CAS No. 1909306-48-4) has emerged as a compound of significant interest. This spirocyclic compound belongs to a class of molecules known for their unique structural features and diverse biological activities. The presence of both thia (sulfur-containing) and aza (nitrogen-containing) moieties in its spiro[4.5]decane framework contributes to its distinctive chemical properties and potential applications.

The molecular structure of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride features a spiro junction that connects two rings at a single carbon atom, creating a three-dimensional architecture that is highly sought after in drug discovery. This structural complexity often leads to enhanced binding affinity and selectivity when interacting with biological targets. Researchers have particularly focused on this compound's potential as a pharmacophore in the development of novel therapeutic agents.

Recent studies have explored the synthetic applications of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride in medicinal chemistry. Its spirocyclic scaffold serves as an excellent building block for creating more complex molecules with potential bioactive properties. The compound's hydrochloride salt form improves its solubility and stability, making it more suitable for various research applications. These characteristics align well with current trends in fragment-based drug design and privileged structure utilization.

The pharmaceutical industry has shown growing interest in spirocyclic compounds like 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride due to their potential to address challenging therapeutic targets. These molecules often exhibit improved metabolic stability and drug-like properties compared to their linear counterparts. Researchers are particularly excited about their application in CNS drug development, where the ability to cross the blood-brain barrier is crucial.

From a synthetic chemistry perspective, the preparation of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride involves innovative ring-forming strategies that are currently hot topics in organic chemistry. The development of efficient synthetic routes to such spiroheterocycles represents an important area of research, with implications for both academic and industrial settings. The compound's structural features make it an interesting case study in stereoselective synthesis and molecular complexity generation.

In the context of current pharmaceutical trends, 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride aligns with the growing demand for three-dimensional molecular architectures in drug discovery. The pharmaceutical industry is actively moving away from flat, aromatic structures toward more saturated heterocycles and spirocyclic systems, which often show better clinical success rates. This shift makes compounds like 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride particularly valuable for research and development.

The physicochemical properties of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride have been the subject of several computational and experimental studies. Researchers are particularly interested in how its spirocyclic core influences parameters such as lipophilicity, polar surface area, and molecular flexibility - all critical factors in modern drug design. These investigations contribute to the broader understanding of structure-property relationships in medicinal chemistry.

Looking toward future applications, 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride shows promise in several emerging therapeutic areas. Its unique structure makes it a potential candidate for targeting protein-protein interactions, which are increasingly recognized as important but challenging drug targets. Additionally, the compound's heterocyclic framework may be valuable in the development of covalent inhibitors, a growing area of interest in drug discovery.

The commercial availability of 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride (CAS No. 1909306-48-4) has facilitated its adoption in various research programs. Chemical suppliers and contract research organizations have reported increasing demand for this and related spirocyclic building blocks, reflecting the compound's growing importance in medicinal chemistry. Its applications extend beyond pharmaceuticals to include materials science and chemical biology research.

As research into spirocyclic compounds continues to expand, 2λ?-thia-7-azaspiro[4.5]decane-2,2-dione hydrochloride stands out as a versatile intermediate with significant potential. Its unique combination of structural features, physicochemical properties, and synthetic accessibility makes it a valuable tool for scientists working at the intersection of chemistry and biology. The compound's future applications will likely continue to grow as researchers uncover new ways to leverage its distinctive molecular architecture.